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Compound of Interest

Compound Name: UMB-32

Cat. No.: B15569035 Get Quote

For Immediate Reference: Essential Safety and Disposal Information for Researchers

This document provides detailed procedural guidance for the proper disposal of UMB-32, a

research chemical identified as an inhibitor of the BET bromodomain BRD4 and the

bromodomain-containing transcription factor TAF1 and TAF1L. The following instructions are

intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting.

Chemical and Physical Properties of UMB-32
A summary of the key quantitative data for UMB-32 is presented below. This information is

critical for safe handling and for the accurate completion of waste disposal documentation.

Property Value

Chemical Name

N-(1,1-dimethylethyl)-2-[4-(3,5-dimethyl-4-

isoxazolyl)phenyl]-imidazo[1,2-a]pyrazin-3-

amine

CAS Number 1635437-39-6

Molecular Formula C₂₁H₂₃N₅O

Purity Typically ≥98%

Experimental Protocols: Disposal of UMB-32

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15569035?utm_src=pdf-interest
https://www.benchchem.com/product/b15569035?utm_src=pdf-body
https://www.benchchem.com/product/b15569035?utm_src=pdf-body
https://www.benchchem.com/product/b15569035?utm_src=pdf-body
https://www.benchchem.com/product/b15569035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following step-by-step instructions outline the recommended procedure for the disposal of

UMB-32. While a specific Safety Data Sheet (SDS) for UMB-32 indicates that smaller

quantities may be disposed of with household waste, it is best practice within a research

environment to treat all research chemicals as chemical waste to ensure regulatory compliance

and environmental protection.[1][2]

Step 1: Waste Identification and Segregation

Identify all waste streams containing UMB-32. This includes pure, unused UMB-32, solutions

containing UMB-32, and any contaminated lab materials (e.g., pipette tips, gloves, vials).

Segregate UMB-32 waste from other waste streams at the point of generation. Do not mix

with biological, radioactive, or other incompatible chemical wastes.

Step 2: Containerization and Labeling

Select a waste container that is compatible with the chemical nature of UMB-32 and any

solvents used. A securely sealed, leak-proof container is required.

Label the waste container clearly and accurately. The label should include:

The words "Hazardous Waste" or "Chemical Waste".[3]

The full chemical name: "N-(1,1-dimethylethyl)-2-[4-(3,5-dimethyl-4-isoxazolyl)phenyl]-

imidazo[1,2-a]pyrazin-3-amine".

The CAS Number: "1635437-39-6".

An approximate concentration and volume of the waste.

The date the waste was first added to the container.

Your name, laboratory, and contact information.

Step 3: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

within your laboratory.
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Ensure the storage area is secure, away from general laboratory traffic, and has secondary

containment to prevent spills.

Step 4: Disposal Request and Pickup

Once the waste container is full, or if you are generating no more of this waste, arrange for

its disposal through your institution's Environmental Health and Safety (EHS) office.

Follow your institution's specific procedures for requesting a chemical waste pickup. This

may involve an online form or a direct call to the EHS department.

Contaminated Materials

Solid materials contaminated with UMB-32, such as gloves, bench paper, and pipette tips,

should be collected in a designated, lined container and disposed of as solid chemical waste.

Contaminated glassware should be triple-rinsed with a suitable solvent. The rinsate must be

collected and disposed of as liquid chemical waste. After thorough cleaning, the glassware

may be disposed of in a broken glass box.

UMB-32 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of UMB-
32 waste in a laboratory setting.
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Caption: A flowchart outlining the key steps for the proper disposal of UMB-32 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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